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For Researchers, Scientists, and Drug Development Professionals

Abstract
Quindoxin, a quinoxaline 1,4-dioxide derivative, has a storied history as a potent antibacterial

agent and growth promoter in the veterinary field. Its unique mechanism of action, involving the

generation of free radicals to inhibit bacterial DNA synthesis, sets it apart from many

conventional antibiotics. However, concerns regarding its mutagenic and carcinogenic potential

have led to its withdrawal from the market in many regions. This technical guide provides a

comprehensive overview of the chemical and physical properties of Quindoxin, its mechanism

of action, synthesis, and analytical methodologies. It is intended to serve as a valuable

resource for researchers and professionals in drug development and related scientific

disciplines who may encounter this compound or its derivatives in their work.

Chemical Identity and Physicochemical Properties
Quindoxin, with the IUPAC name 4-oxidoquinoxalin-1-ium 1-oxide, is a heterocyclic aromatic

compound.[1] Its fundamental properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₈H₆N₂O₂ [1]

Molecular Weight 162.15 g/mol [1]

CAS Number 2423-66-7 [1]

Appearance Solid [1]

Melting Point 241 - 243 °C [1]

Solubility

Practically insoluble in water

and petroleum ether. Slightly

soluble in ethanol, methanol,

acetone, benzene, chloroform,

ethyl acetate, and acetic acid.

Soluble in DMF.

[2]

pKa 2.67 ± 0.10 (Predicted)

Spectroscopic Profile
The structural elucidation and identification of Quindoxin rely on a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of Quindoxin provide detailed information about its molecular

structure. The aromatic protons and carbons of the quinoxaline ring system exhibit

characteristic chemical shifts.

Experimental Protocol: NMR Spectroscopy of Quindoxin

Sample Preparation: Dissolve approximately 10-20 mg of Quindoxin in a suitable

deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
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¹H NMR Acquisition: Acquire the proton spectrum using standard parameters. Typical

spectral width would be 0-12 ppm.

¹³C NMR Acquisition: Acquire the carbon spectrum using proton decoupling. A spectral width

of 0-200 ppm is generally sufficient.

Data Processing: Process the raw data (FID) by applying Fourier transformation, phase

correction, and baseline correction.

Analysis: Integrate the proton signals and determine the chemical shifts (δ) and coupling

constants (J) for all resonances. Assign the peaks to the corresponding protons and carbons

in the Quindoxin molecule. Two-dimensional NMR techniques such as COSY, HSQC, and

HMBC can be employed for unambiguous assignments.

Infrared (IR) Spectroscopy
The FT-IR spectrum of Quindoxin is characterized by absorption bands corresponding to the

various functional groups present in the molecule.

Wavenumber (cm⁻¹) Assignment

~3100-3000 Aromatic C-H stretching

~1600-1450 C=C and C=N stretching in the aromatic ring

~1350-1250 N-O stretching of the N-oxide groups

~900-675 Out-of-plane C-H bending of the aromatic ring

Experimental Protocol: FT-IR Spectroscopy of Quindoxin

Sample Preparation: Prepare a KBr pellet by intimately mixing a small amount of Quindoxin
with dry potassium bromide powder and pressing it into a transparent disk. Alternatively,

acquire the spectrum using an ATR (Attenuated Total Reflectance) accessory.

Instrumentation: Use a Fourier Transform Infrared spectrometer.

Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.
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Analysis: Identify and assign the major absorption bands to their corresponding functional

groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Quindoxin exhibits characteristic absorption maxima in the UV-Vis region due to electronic

transitions within its conjugated system. The λmax can be influenced by the solvent used.[3][4]

[5]

Experimental Protocol: UV-Vis Spectroscopy of Quindoxin

Sample Preparation: Prepare a dilute solution of Quindoxin in a suitable UV-transparent

solvent (e.g., ethanol, methanol, acetonitrile).

Instrumentation: Use a double-beam UV-Vis spectrophotometer.

Data Acquisition: Scan the absorbance of the solution over a wavelength range of

approximately 200-400 nm.

Analysis: Determine the wavelength(s) of maximum absorbance (λmax) and calculate the

molar absorptivity (ε) using the Beer-Lambert law if the concentration is known.

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of Quindoxin results in a molecular ion peak

and a characteristic fragmentation pattern that can be used for its identification. The

fragmentation often involves the loss of oxygen atoms from the N-oxide groups.[6]

Experimental Protocol: Mass Spectrometry of Quindoxin

Sample Introduction: Introduce a small amount of Quindoxin into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography.

Ionization: Utilize electron ionization (EI) at a standard energy of 70 eV.

Mass Analysis: Scan a suitable mass-to-charge (m/z) range to detect the molecular ion and

fragment ions.
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Analysis: Identify the molecular ion peak (M⁺˙) and analyze the fragmentation pattern to

propose the structures of the major fragment ions.[6][7]

Mechanism of Antibacterial Action
The antibacterial activity of Quindoxin is attributed to its ability to inhibit bacterial DNA

synthesis. This process is initiated by the enzymatic reduction of the N-oxide groups within the

bacterial cell, leading to the generation of reactive free radical intermediates. These radicals

can then induce damage to the bacterial DNA, ultimately leading to cell death.[8] This

mechanism is particularly effective under anaerobic conditions.
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Experimental Protocol: Elucidation of the Mechanism of Action
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Bacterial Culture: Grow a susceptible bacterial strain (e.g., Escherichia coli) to the mid-

logarithmic phase.

Treatment: Expose the bacterial cultures to various concentrations of Quindoxin under both

aerobic and anaerobic conditions.

Macromolecular Synthesis Inhibition Assay: At different time points, add radiolabeled

precursors for DNA ([³H]thymidine), RNA ([³H]uridine), and protein ([³H]leucine) synthesis.

Measurement: After a short incubation period, precipitate the macromolecules and measure

the incorporated radioactivity using a scintillation counter.

DNA Damage Assay: Isolate bacterial DNA from treated and untreated cells. Analyze for

DNA strand breaks using techniques such as agarose gel electrophoresis or the comet

assay.

Free Radical Detection: Utilize electron spin resonance (ESR) spectroscopy with appropriate

spin traps to detect the formation of free radicals in bacterial cell lysates incubated with

Quindoxin.

Synthesis of Quindoxin
Quindoxin and its derivatives are typically synthesized through the Beirut reaction, which

involves the condensation of a benzofuroxan with a β-dicarbonyl compound or an enamine.
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Experimental Protocol: Synthesis of a Quinoxaline 1,4-Dioxide Derivative (Illustrative)[9]

Reaction Setup: In a round-bottom flask, dissolve benzofuroxan and an equimolar amount of

a suitable β-dicarbonyl compound (e.g., ethyl acetoacetate) in a solvent such as methanol.

Base Addition: Slowly add a catalytic amount of a base, for instance, an amine like N,N-

diisopropylethylamine, to the stirred solution.

Reaction: Stir the reaction mixture at room temperature or with gentle heating, monitoring the

progress by thin-layer chromatography (TLC).
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Workup: Once the reaction is complete, cool the mixture and add water to precipitate the

product.

Purification: Collect the crude product by filtration, wash with water, and recrystallize from a

suitable solvent (e.g., ethanol) to obtain the purified quinoxaline 1,4-dioxide derivative.

Analytical Methodologies
The detection and quantification of Quindoxin, particularly in complex matrices like animal

feed, require sensitive and specific analytical methods.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the analysis of Quindoxin.

Experimental Protocol: HPLC Analysis of Quindoxin in Animal Feed[1][10]

Sample Extraction:

Weigh a representative sample of the ground animal feed.

Extract Quindoxin using a suitable solvent mixture, such as methanol-acetonitrile-water,

often with the aid of ultrasonication.

Centrifuge the mixture and collect the supernatant.

Clean-up (QuEChERS Method):

To a portion of the extract, add partitioning salts (e.g., magnesium sulfate, sodium

chloride) and a dispersive solid-phase extraction (d-SPE) sorbent (e.g., C18, PSA).

Vortex and centrifuge to remove interfering matrix components.

Chromatographic Conditions:

Column: C18 reversed-phase column.

Mobile Phase: A gradient or isocratic mixture of methanol and water or acetonitrile and

water.
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Flow Rate: Typically 1.0 mL/min.

Detection: UV detector set at a wavelength corresponding to an absorption maximum of

Quindoxin.

Quantification: Prepare a calibration curve using standard solutions of Quindoxin. Quantify

the amount of Quindoxin in the sample by comparing its peak area to the calibration curve.

Stability and Degradation
Quindoxin is susceptible to degradation under certain conditions, particularly exposure to light.

Photostability
Photostability testing is crucial to understand the impact of light on the stability of Quindoxin.

Experimental Protocol: Photostability Testing (ICH Q1B Guideline)[8][11][12][13][14]

Sample Preparation: Prepare samples of Quindoxin as a solid and in solution. Prepare dark

controls by wrapping identical samples in aluminum foil.

Light Exposure: Expose the samples to a light source that provides a specified overall

illumination (e.g., not less than 1.2 million lux hours) and an integrated near-ultraviolet

energy (e.g., not less than 200 watt hours/square meter).

Analysis: After exposure, analyze the samples and the dark controls for any changes in

physical properties (e.g., appearance, color) and for the formation of degradation products

using a stability-indicating HPLC method.

Evaluation: Compare the results from the exposed samples to those of the dark controls to

determine the extent of photodegradation.

Toxicological Profile
The use of Quindoxin has been largely discontinued due to its toxicological properties.
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Toxicity Endpoint Observation Source(s)

Mutagenicity

Induces both base pair

substitutions and frameshift

mutations in Salmonella

typhimurium strains.

[15]

Carcinogenicity
Shown to have carcinogenic

action in rats.

Reproductive Toxicity

Mequindox, a related

compound, has been shown to

induce maternal, embryo, and

reproductive toxicities, as well

as teratogenicity in rats.

[9][11][12]

Acute Toxicity (Intraperitoneal,

Mouse)
LD50: 500 mg/kg

Conclusion
Quindoxin is a compound of significant scientific interest due to its potent antibacterial activity

and unique mechanism of action. However, its associated toxicities have limited its practical

applications. This guide has provided a detailed overview of its chemical and physical

properties, spectroscopic characteristics, synthesis, and analytical methods. The provided

experimental protocols offer a foundation for researchers working with this and related

quinoxaline 1,4-dioxide compounds. A thorough understanding of the properties and hazards of

Quindoxin is essential for its safe handling and for the development of potentially safer and

more effective analogues in the future.
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